5-Acetyl-3(3-pyridyl)isoxazole

• IUPAC Name: 1-(3-pyridin-3-yl-1,2-oxazol-5-yl)ethanone
• InChI: InChI=1S/C10H8N2O2/c1-7(13)10-5-9(12-14-10)8-3-2-4-11-6-8/h2-6H,1H3
• InChI Key: KDWLANIMFVYTQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=NO1)C2=CN=CC=C2
• Molecular Formula: C10H8N2O2
• DSSTOX Substance ID: DTXSID80628549
• Molecular Weight: 188.18 g/mol
• CAS RN: 889939-04-2

Description

5-Acetyl-3(3-pyridyl)isoxazole is a derivative of isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs. Isoxazoles have been the subject of research in medicinal chemistry over the past decades due to their wide spectrum of biological activities and therapeutic potential.

Molecular Structure Analysis

Isoxazole is a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions. The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Chemical Reactions Analysis

The variety of reactions leading to the construction of the isoxazole ring can be distinguished into two main ones: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Scientific Research Applications

Medicinal Chemistry

Isoxazole, which includes “5-Acetyl-3(3-pyridyl)isoxazole”, is an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. . .

Analgesic Applications

. This suggests that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in pain management.

Anti-inflammatory Applications

. This indicates that “5-Acetyl-3(3-pyridyl)isoxazole” could be used in the treatment of inflammation-related conditions.

Anticancer Applications

. .

Antimicrobial Applications

. This suggests that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of microbial infections.

Antiviral Applications

. This indicates that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of viral infections.

Anticonvulsant Applications

. This suggests that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of convulsive disorders.

Antidepressant Applications

. This indicates that “5-Acetyl-3(3-pyridyl)isoxazole” could potentially be used in the treatment of depressive disorders.

Mechanism of Action

Target of Action

It’s known that isoxazole derivatives, which include 5-acetyl-3(3-pyridyl)isoxazole, have shown antiaggregatory activity, suggesting they may target platelet membrane receptors .

Mode of Action

It’s known that isoxazole derivatives can interact with their targets and cause changes that result in their biological activity . More research is needed to elucidate the specific interactions of 5-Acetyl-3(3-pyridyl)isoxazole with its targets.

Biochemical Pathways

Isoxazole derivatives have been associated with antiaggregatory activity, suggesting they may affect pathways related to platelet aggregation .

Result of Action

Isoxazole derivatives have shown antiaggregatory activity, suggesting they may inhibit platelet aggregation .

Safety and Hazards

While specific safety and hazard information for 5-Acetyl-3(3-pyridyl)isoxazole was not found, it’s important to note that the synthesis of isoxazoles often involves the use of metal catalysts, which can have associated hazards such as toxicity and generation of waste.

Future Directions

Isoxazoles continue to attract the attention of researchers due to their significant potential in drug discovery. The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. The focus of future research could be on developing eco-friendly synthetic strategies and exploring the biological activities of isoxazole derivatives.